Cas no 1956377-58-4 (3-Methyl-9-(naphthalen-2-yl)-9H-carbazole)

• Product Name: 3-Methyl-9-(naphthalen-2-yl)-9H-carbazole
• CAS No: 1956377-58-4
• MF: C₂₃H₁₇N
• MW: 307.387785673141
• CID: 5039183
• Update Time: 2026-02-28

3-Methyl-9-(naphthalen-2-yl)-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-9-(naphthalen-2-yl)-9H-carbazole

• Inchi： 1S/C23H17N/c1-16-10-13-23-21(14-16)20-8-4-5-9-22(20)24(23)19-12-11-17-6-2-3-7-18(17)15-19/h2-15H,1H3
• InChI Key： YKWCEFUSTWBQDB-UHFFFAOYSA-N
• SMILES： N1(C2C=CC3C=CC=CC=3C=2)C2C=CC=CC=2C2=CC(C)=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 445
• XLogP3: 6.6
• Topological Polar Surface Area: 4.9

3-Methyl-9-(naphthalen-2-yl)-9H-carbazole Security Information

• Storage Condition：(BD435236)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 3-Methyl-9-(naphthalen-2-yl)-9H-carbazole

Introduction to 3-Methyl-9-(naphthalen-2-yl)-9H-carbazole (CAS No. 1956377-58-4)

3-Methyl-9-(naphthalen-2-yl)-9H-carbazole, identified by the CAS number 1956377-58-4, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This heterocyclic aromatic molecule combines a carbazole core with a naphthalene substituent, making it a promising candidate for various applications, particularly in the development of novel therapeutic agents and advanced functional materials.

The structural configuration of 3-Methyl-9-(naphthalen-2-yl)-9H-carbazole features a rigid aromatic system, which contributes to its unique electronic and photophysical properties. The presence of both carbazole and naphthalene moieties enhances its potential as a building block for designing molecules with tailored functionalities. Such structural features are particularly relevant in the context of organic electronics, where similar compounds have been explored for their ability to exhibit efficient charge transport and luminescence.

In recent years, there has been a growing interest in carbazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that carbazole-based compounds exhibit antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a naphthalene group at the 9-position and a methyl group at the 3-position in 3-Methyl-9-(naphthalen-2-yl)-9H-carbazole may further modulate its pharmacological profile, making it an attractive scaffold for drug discovery efforts.

One of the most compelling aspects of 3-Methyl-9-(naphthalen-2-yl)-9H-carbazole is its potential application in the field of medicinal chemistry. Researchers have been investigating its derivatives as candidates for treating various diseases, including neurodegenerative disorders and cancer. The compound's ability to interact with biological targets such as enzymes and receptors makes it a valuable asset in the design of small-molecule inhibitors. Furthermore, its structural stability suggests that it could be suitable for formulation into drug delivery systems.

From a materials science perspective, 3-Methyl-9-(naphthalen-2-yl)-9H-carbazole has shown promise as an organic semiconductor. Its conjugated aromatic system allows for efficient electron delocalization, which is critical for applications in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). Recent advancements in this area have highlighted the role of such compounds in developing flexible electronics and sustainable energy solutions.

The synthesis of 3-Methyl-9-(naphthalen-2-yl)-9H-carbazole involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the naphthalene substituent at the 9-position and the methyl group at the 3-position necessitates careful selection of coupling reagents and catalysts to ensure high yield and purity. Modern synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been instrumental in facilitating these transformations efficiently.

Computational studies have also played a crucial role in understanding the electronic structure and reactivity of 3-Methyl-9-(naphthalen-2-yl)-9H-carbazole. Molecular modeling techniques have provided insights into how modifications at different positions on the molecule can influence its biological activity and material properties. These computational approaches are often combined with experimental data to guide the rational design of new derivatives with enhanced functionalities.

In conclusion, 3-Methyl-9-(naphthalen-2-yl)-9H-carbazole (CAS No. 1956377-58-4) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features make it a valuable scaffold for drug discovery, while its electronic properties position it as a promising candidate for advanced organic electronic devices. As research continues to uncover new possibilities for this molecule, it is likely to remain at the forefront of scientific innovation.